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Compound of Interest

Compound Name: Glycerol-13C2

Cat. No.: B013024

This guide provides essential safety and logistical information for the proper disposal of
Glycerol-13C2. The procedures outlined are designed for researchers, scientists, and drug
development professionals to ensure safe handling and regulatory compliance. Since Carbon-
13 is a stable, non-radioactive isotope, the disposal protocols for Glycerol-13C2 are primarily
governed by the properties of the parent compound, glycerol.[1][2][3]

Immediate Safety and Handling

Before disposal, adherence to proper handling and safety protocols is mandatory.
Personal Protective Equipment (PPE):

» Eye Protection: Wear safety glasses or chemical safety goggles.[3][4]

o Skin Protection: Use appropriate chemical-resistant gloves and wear a lab coat.[3][4][5]

» Respiratory Protection: Not typically required under normal use with adequate ventilation. If
aerosols or mists are generated, respiratory protection may be necessary.[6]

Handling and Storage:
e Handle in a well-ventilated area.[3][7]

» Avoid contact with skin and eyes and inhalation of vapor or mist.[5]
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e Store in a cool, dry, well-ventilated place in a tightly closed container.[5]

e Wash hands thoroughly after handling.[3][5]

Spill Response:

Do not let the product enter drains.[5][8]

Absorb the spill with an inert material (e.g., dry sand, vermiculite).[5][9]

Collect the absorbed material and place it into a suitable, closed container for disposal as
hazardous waste.[5]

Clean the affected area thoroughly to remove any residual contamination.[9]

Step-by-Step Disposal Protocol

The disposal of Glycerol-13C2 waste must be approached systematically. The primary
principle is that waste containing stable isotopes is managed based on its chemical properties,
not radiological ones.[1][2]

Step 1: Waste Characterization and Segregation

« |dentify Waste Composition: Determine if the Glycerol-13C2 waste is pure, in a solution, or
mixed with other chemical, biological, or radioactive materials.

e Crucial Segregation:

o Do NOT mix with radioactive waste. Stable isotope waste must be kept separate from
radioactive waste streams.[1][2]

o Segregate from other incompatible chemical wastes.[8]
Step 2: Containerization and Labeling

o Select Appropriate Container: Use a chemically compatible, leak-proof, and sealable
container for the waste.[5][10]
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e Proper Labeling: Clearly label the container with its contents. The label must include:

The words "Waste" or "Hazardous Waste".

o

[¢]

The full chemical name: "Glycerol-13C2".

[¢]

List all other components and solvents in the container.

[e]

Indicate that it contains a stable, non-radioactive isotope.

o

Attach the appropriate hazard symbols if mixed with other hazardous chemicals.
Step 3: Storage and Disposal

o Temporary Storage: Store the sealed waste container in a designated, secure waste
accumulation area, away from incompatible materials.

o Consult Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for specific disposal requirements.[10][11] Disposal
procedures can vary significantly by location.

» Final Disposal: Arrange for waste disposal through your institution's EHS department or a
licensed chemical waste disposal company.[5] Do not pour Glycerol-13C2 down the drain.[5]

[8]

Quantitative Data and Chemical Properties

The following table summarizes key quantitative data for glycerol, the parent compound of
Glycerol-13C2.
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Property Value Source
Chemical Formula Cs3HsOs3 [4]

CAS Number 56-81-5 [6]
Boiling Point 290 °C (554 °F)

Flash Point 177 °C (351 °F) - closed cup

n-octanol/water Partition Coeff.  log Pow: -1.75 at 25 °C (77 °F)  [8]

Biodegradability Readily biodegradable [61[7]

Note: Data corresponds to unlabeled glycerol. The isotopic labeling with Carbon-13 does not
significantly alter these chemical properties.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Glycerol-13C2 waste.
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Glycerol-13C2 Waste Generated

'

Follow disposal protocol for the
PRIMARY HAZARD of the mixture.
Consult EHS.

Treat as Non-Radioactive
Chemical Waste

Package in a sealed, clearly labeled container.
Label must state 'Glycerol-13C2 (Stable Isotope)'
and list all components.

Arrange for disposal via licensed
waste contractor through EHS.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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